Cas no 1228666-16-7 (6-Iodo-7-methyl-1h-pyrido2,3-b1,4oxazin-2(3h)-one)

• Product Name: 6-Iodo-7-methyl-1h-pyrido2,3-b1,4oxazin-2(3h)-one
• CAS No: 1228666-16-7
• MF: C₈H₇IN₂O₂
• MW: 290.057853937149
• MDL: MFCD15530322
• CID: 1072658
• PubChem ID: 329772278
• Update Time: 2025-08-04

6-Iodo-7-methyl-1h-pyrido2,3-b1,4oxazin-2(3h)-one Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-7-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
• 6-iodo-7-methyl-1H-pyrido[2,3-b][1,4]oxazin-2-one
• 6-Iodo-7-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one, AldrichCPR
• CS-0081777
• AKOS015853813
• BS-42612
• MFCD15530322
• D74423
• 1228666-16-7
• DTXSID70673664
• 6-Iodo-7-methyl-1h-pyrido2,3-b1,4oxazin-2(3h)-one

• MDL： MFCD15530322
• Inchi： 1S/C8H7IN2O2/c1-4-2-5-8(11-7(4)9)13-3-6(12)10-5/h2H,3H2,1H3,(H,10,12)
• InChI Key： MPLOVKMRKOUOTK-UHFFFAOYSA-N
• SMILES： IC1C(C)=CC2=C(N=1)OCC(N2)=O

Computed Properties

• Exact Mass: 289.95500
• Monoisotopic Mass: 289.95523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22000
• LogP: 1.46350

6-Iodo-7-methyl-1h-pyrido2,3-b1,4oxazin-2(3h)-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-Iodo-7-methyl-1h-pyrido2,3-b1,4oxazin-2(3h)-one

Introduction to 6-Iodo-7-methyl-1h-pyrido[2,3-b][1,4]oxazin-2(3H)-one (CAS No. 1228666-16-7)

6-Iodo-7-methyl-1h-pyrido[2,3-b][1,4]oxazin-2(3H)-one, a compound with the CAS number 1228666-16-7, is a synthetic organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrido[2,3-b][1,4]oxazines, which are heterocyclic compounds with a wide range of applications in pharmaceutical research and development.

The chemical structure of 6-Iodo-7-methyl-1h-pyrido[2,3-b][1,4]oxazin-2(3H)-one is characterized by a fused ring system consisting of a pyridine ring and an oxazine ring. The presence of the iodine substituent at the 6-position and the methyl group at the 7-position imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity. These structural features make it an attractive candidate for various medicinal chemistry studies.

Recent research has focused on the potential therapeutic applications of 6-Iodo-7-methyl-1h-pyrido[2,3-b][1,4]oxazin-2(3H)-one. Studies have shown that this compound exhibits significant activity against various cancer cell lines, making it a promising lead compound for the development of novel anticancer agents. The iodine substituent is particularly noteworthy as it can be used for radiolabeling studies, which are essential for understanding the pharmacokinetics and biodistribution of the compound in vivo.

In addition to its anticancer properties, 6-Iodo-7-methyl-1h-pyrido[2,3-b][1,4]oxazin-2(3H)-one has also been investigated for its potential as an antimicrobial agent. Research has demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This makes it a valuable candidate for the development of new antibiotics to combat multidrug-resistant bacterial strains.

The synthesis of 6-Iodo-7-methyl-1h-pyrido[2,3-b][1,4]oxazin-2(3H)-one has been extensively studied in the literature. One common synthetic route involves the condensation of 5-amino-6-methylpyridin-3(2H)-one with an appropriate iodo-substituted aldehyde or ketone followed by cyclization under suitable conditions. This method provides a high yield and purity of the target compound, making it suitable for large-scale production.

The physicochemical properties of 6-Iodo-7-methyl-1h-pyrido[2,3-b][1,4]oxazin-2(3H)-one have also been well-characterized. It is a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties are important considerations for its use in biological assays and pharmaceutical formulations.

In terms of safety and toxicity, preliminary studies have shown that 6-Iodo-7-methyl-1h-pyrido[2,3-b][1,4]oxazin-2(3H)-one exhibits low toxicity in vitro and in vivo. However, further comprehensive toxicological evaluations are necessary to ensure its safety for clinical use. These studies will include assessments of genotoxicity, mutagenicity, and long-term effects on various organ systems.

The potential applications of 6-Iodo-7-methyl-1h-pyrido[2,3-b][1,4]oxazin-2(3H)-one extend beyond its direct therapeutic uses. For instance, its unique chemical structure makes it an excellent scaffold for drug discovery efforts. By modifying the substituents on the pyrido[2,3-b][1,4]oxazine core, researchers can explore a wide range of analogs with diverse biological activities. This approach has led to the identification of several promising lead compounds with enhanced potency and selectivity.

In conclusion, 6-Iodo-7-methyl-1h-pyrido[2,3-b][1,4]oxazin-2(3H)-one (CAS No. 1228666-16-7) is a versatile compound with significant potential in medicinal chemistry and drug development. Its unique structural features and promising biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic agents.